- Production of functionalized carboxylic acids and alcohols by reverse fatty acid oxidation in metabolically engineered microorganisms, United States, , ,
Cas no 626-95-9 (1,4-Pentanediol)
1,4-Pentanediol structure
1,4-Pentanediol Properties
Names and Identifiers
-
- 1,4-Pentanediol
- pentane-1,4-diol
- 4-methyl-1,4-butanediol
- ethanol,n-propanol
- GLOBUAZSRIOKLN-UHFFFAOYSA
- GLOBUAZSRIOKLN-UHFFFAOYSA-N
- 1,4 pentanediol
- GLOBUAZSRIOKLN-UHFFFAOYSA-
- ST24048884
- InChI=1/C5H12O2/c1-5(7)3-2-4-6/h5-7H,2-4H2,1H3
- AS-30506
- EN300-172378
- CS-0154051
- AI3-08028
- DTXSID20870727
- 1,4-dihydroxypentane
- 1,4-Pentanediol, 99%
- SCHEMBL50388
- SY239899
- NS00043471
- 626-95-9
- MFCD00004560
- AKOS024462638
- 1,4-Dihydroxy-1-methylbutane; 1,4-Dihydroxypentane; 2,5-Pentanediol; 4-Hydroxy-1-pentanol
- EINECS 210-973-5
- +Expand
-
- MFCD00004560
- GLOBUAZSRIOKLN-UHFFFAOYSA-N
- 1S/C5H12O2/c1-5(7)3-2-4-6/h5-7H,2-4H2,1H3
- O([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])O[H]
Computed Properties
- 104.08400
- 2
- 2
- 3
- 104.084
- 7
- 37.1
- 0
- 0
- 1
- 0
- 0
- 1
- 0
- nothing
- 0
- 40.5
Experimental Properties
- 0.13970
- 40.46000
- n20/D 1.447(lit.)
- 72-73 °C/0.03 mmHg(lit.)
- 50.86°C (estimate)
- Fahrenheit: >235.4 ° f
Celsius: >113 ° c - 0.986 g/mL at 25 °C(lit.)
1,4-Pentanediol Price
1,4-Pentanediol Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Calcium pantothenate , MOPS , Disodium phosphate , Ferrous sulfate , Ammonium sulfate , Ammonium chloride Catalysts: Acetyl coenzyme A acetyltransferase , Acyl coenzyme A dehydrogenase , 3-Hydroxyacyl coenzyme A dehydrogenase , Alcohol dehydrogenase , Fatty acyl coenzyme A reductase (aldehyde-forming) Solvents: Water ; 37 °C
Reference
1,4-Pentanediol Raw materials
1,4-Pentanediol Preparation Products
- 1,4-Butanediol (110-63-4)
- pentane-1,5-diol (111-29-5)
- 6-Hydroxyhexanoic acid (1191-25-9)
- 4-Aminobutan-1-ol (13325-10-5)
- Pentanoic acid,5-hydroxy- (13392-69-3)
- 5-Amino-1-pentanol (2508-29-4)
- 6-Amino-1-hexanol (4048-33-3)
- 4-Methyl-1-pentanol (626-89-1)
- 1,4-Pentanediol (626-95-9)
- 5-Methylhexanol (627-98-5)
- 1,6-Hexanediol (629-11-8)
- 4-Amino-1-pentanol (927-55-9)
- Hexane-2,6-diol (928-40-5)
1,4-Pentanediol Suppliers
HU BEI SHI SHUN Biotechnology Co., Ltd.
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Shanghai Macklin Biochemical Co., Ltd
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SHEN JING LI
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Hubei Wande Chemical Co.,Ltd.
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CHEN DAN DAN
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Shanghai chemsoon Biotechnology Co., Ltd
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ZHAO JING LI
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Shanghai Aladdin Biochemical Technology Co., Ltd
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A LA DING
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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TANG SI LEI
15026964105
2881489226@qq.com
1,4-Pentanediol Related Literature
-
Daolai Sun,Satoshi Sato,Wataru Ueda,Ana Primo,Hermenegildo Garcia,Avelino Corma Green Chem. 2016 18 2579
-
József M. Tukacs,Márton Novák,Gábor Dibó,László T. Mika Catal. Sci. Technol. 2014 4 2908
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3. The reaction of diols with triphenylphosphine and di-isopropyl azodicarboxylate. Part 1. Formation of cyclic phosphoranes from 1,3- and 1,4- diolsMark von Itzstein,Ian D. Jenkins J. Chem. Soc. Perkin Trans. 1 1986 437
-
Alafia A. Ansari,Y. D. Vankar RSC Adv. 2014 4 12555
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Daolai Sun,Satoshi Sato,Wataru Ueda,Ana Primo,Hermenegildo Garcia,Avelino Corma Green Chem. 2016 18 2579
-
Kingdom Alorku,Chen Shen,Yuhang Li,Ying Xu,Chenguang Wang,Qiying Liu Green Chem. 2022 24 4201
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7. 950. Carbohydrate components of antibiotics. Part I. Degradation of desosamine by alkali: its absolute configuration at position 5C. H. Bolton,A. B. Foster,M. Stacey,J. M. Webber J. Chem. Soc. 1961 4831
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Maryam Pirmoradi,Robert J. Gulotty,James R. Kastner Catal. Sci. Technol. 2020 10 7002
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Rodiansono,Maria Dewi Astuti,Kamilia Mustikasari,Sadang Husain,Fathur Razi Ansyah,Takayoshi Hara,Shogo Shimazu RSC Adv. 2022 12 241
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Mengxia Li,Guangyi Li,Ning Li,Aiqin Wang,Wenjun Dong,Xiaodong Wang,Yu Cong Chem. Commun. 2014 50 1414
Recommended suppliers
Amadis Chemical Company Limited
(CAS:626-95-9)1,4-Pentanediol
99%/99%
100g/500g
251.0/1087.0